Cas no 2228414-57-9 (3-{3-(trifluoromethyl)pyridin-2-ylmethyl}piperidin-3-ol)

• Product Name: 3-{3-(trifluoromethyl)pyridin-2-ylmethyl}piperidin-3-ol
• CAS No: 2228414-57-9
• MF: C₁₂H₁₅F₃N₂O
• MW: 260.255513429642
• CID: 6363080
• PubChem ID: 165683115
• Update Time: 2025-06-28

3-{3-(trifluoromethyl)pyridin-2-ylmethyl}piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{3-(trifluoromethyl)pyridin-2-ylmethyl}piperidin-3-ol
• 2228414-57-9
• EN300-1943390
• 3-{[3-(trifluoromethyl)pyridin-2-yl]methyl}piperidin-3-ol

• Inchi： 1S/C12H15F3N2O/c13-12(14,15)9-3-1-6-17-10(9)7-11(18)4-2-5-16-8-11/h1,3,6,16,18H,2,4-5,7-8H2
• InChI Key： KLJPSEBMNVIGKW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1CC1(CNCCC1)O)(F)F

Computed Properties

• Exact Mass: 260.11364759g/mol
• Monoisotopic Mass: 260.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-{3-(trifluoromethyl)pyridin-2-ylmethyl}piperidin-3-ol

Professional Introduction to 3-{3-(trifluoromethyl)pyridin-2-ylmethyl)piperidin-3-ol (CAS No: 2228414-57-9)

3-{3-(trifluoromethyl)pyridin-2-ylmethyl)piperidin-3-ol, identified by its CAS number 2228414-57-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural complexity and functional diversity, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-{3-(trifluoromethyl)pyridin-2-ylmethyl)piperidin-3-ol incorporates several key functional groups that contribute to its unique chemical properties. The presence of a trifluoromethyl group at the 3-position of the pyridine ring introduces electron-withdrawing effects, which can influence the reactivity and binding affinity of the molecule. Additionally, the piperidine moiety at the 3-position provides a flexible and lipophilic scaffold, enhancing the compound's potential for membrane penetration and interaction with biological targets.

In recent years, there has been growing interest in the development of novel pharmacological agents that leverage the properties of heterocyclic compounds. The pyridine and piperidine scaffolds are particularly well-studied due to their prevalence in bioactive molecules and their ability to modulate various biological pathways. 3-{3-(trifluoromethyl)pyridin-2-ylmethyl)piperidin-3-ol represents an innovative derivative that combines these structural features, offering a unique chemical profile for therapeutic intervention.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The combination of the trifluoromethyl group and the piperidine ring suggests that it may interact with neurotransmitter systems, potentially making it a viable candidate for drugs targeting conditions such as depression, anxiety, and cognitive dysfunction. Preliminary studies have indicated that similar compounds have shown promise in modulating serotonin and dopamine pathways, which are critical for maintaining mental health and cognitive function.

The synthesis of 3-{3-(trifluoromethyl)pyridin-2-ylmethyl)piperidin-3-ol involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group is particularly challenging due to its stability and reactivity, necessitating precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently. These techniques not only enhance the synthetic route but also improve the overall quality of the final product.

The pharmacological evaluation of 3-{3-(trifluoromethyl)pyridin-2-ylmethyl)piperidin-3-ol has revealed several interesting properties. In vitro studies have demonstrated its ability to bind to specific receptors with high affinity, suggesting potential therapeutic applications. Furthermore, preliminary in vivo experiments have shown promising results in animal models, indicating that this compound may exhibit favorable pharmacokinetic and pharmacodynamic profiles. These findings underscore its potential as a lead compound for further development.

The role of computational chemistry in the study of 3-{3-(trifluoromethyl)pyridin-2-ylmethyl)piperidin-3-ol cannot be overstated. Molecular modeling techniques have been instrumental in understanding its interactions with biological targets at an atomic level. By simulating these interactions, researchers can gain insights into how the compound exerts its effects and identify areas for structural optimization. This approach has accelerated the drug discovery process by allowing for rapid screening of numerous derivatives.

In conclusion, 3-{3-(trifluoromethyl)pyridin-2-ylmethyl)piperidin-3-ol (CAS No: 2228414-57-9) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and favorable pharmacological properties make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing therapeutic strategies for various diseases.